Cas no 53100-44-0 (Boc-pyr-OH)

• Product Name: Boc-pyr-OH
• CAS No: 53100-44-0
• MF: C₁₀H₁₅NO₅
• MW: 229.229803323746
• MDL: MFCD00672316
• CID: 367446
• PubChem ID: 104412
• Update Time: 2025-07-02

Boc-pyr-OH Chemical and Physical Properties

Names and Identifiers

• 1,2-Pyrrolidinedicarboxylicacid, 5-oxo-, 1-(1,1-dimethylethyl) ester, (2S)-
• Boc-L-pyroglutaMic Acid
• N-(tert-Butoxycarbonyl)-L-pyroglutamic Acid
• N-Boc-5-oxo-L-proline
• (2S)-1-[(2-methylpropan-2-yl)oxycarbonyl]-5-oxopyrrolidine-2-carboxylic acid
• (S)-Boc-5-oxopyrrolidine-2-carboxylic acid
• Boc-Pyr-OH
• (S)-1-(tert-Butoxycarbonyl)-5-oxopyrrolidine-2-carboxylic Acid
• (S)-1-Boc-5-oxopyrrolidine-2-carboxylic Acid
• N-(tert-Butoxycarbonyl)-L-glutamic Acid Lactam
• N-Boc-L-glutamic Acid Lactam
• N-Boc-L-pyroglutamic Acid
• (2S)-5-Oxo-1,2-pyrrolidinedicarboxylic acid 1-(tert-butyl) ester
• N-tert-Butoxycarbonyl-L-pyroglutamic acid
• 1-(tert-butyl) hydrogen (S)-5-oxopyrrolidine-1,2-dicarboxylate
• Boc-L-Pyr-OH
• 1,2-Pyrrolidinedicarboxylic acid, 5-oxo-, 1-(1,1-dimethylethyl) ester, (2S)-
• (2S)-1-[(tert-butoxy)carbonyl]-5-oxopyrrolidine-2-carboxylic acid
• N-Boc-5-oxo-D-proline
• 1-(tert-butoxycarbonyl)-5-oxo-l-proline
• BocPyr
• Boc-pyroGlu-OH
• Boc-pyroglutamic acid
• N-Boc-Pyr-OH
• Boc-pyr-OH

• MDL： MFCD00672316
• Inchi： 1S/C10H15NO5/c1-10(2,3)16-9(15)11-6(8(13)14)4-5-7(11)12/h6H,4-5H2,1-3H3,(H,13,14)/t6-/m0/s1
• InChI Key： MJLQPFJGZTYCMH-LURJTMIESA-N
• SMILES： O(C(N1C(CC[C@H]1C(=O)O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 229.09500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 331
• Topological Polar Surface Area: 83.9

Experimental Properties

• Density: 1.304
• Melting Point: 118-123 °C (dec.)
• Boiling Point: 425.8°C at 760 mmHg
• Flash Point: 211.3℃
• PSA: 83.91000
• LogP: 0.93500
• Sensitiveness: Moisture Sensitive
• Specific Rotation: -35.0, (c=1 in, Chloroform)
• Optical Activity: [α]22/D −35.0, c = 1 in chloroform

Boc-pyr-OH Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Boc-pyr-OH

Boc-pyr-OH and CAS No. 53100-44-0: Applications in Modern Chemical Biology and Medicinal Chemistry

The compound with the CAS number 53100-44-0 and the product name Boc-pyr-OH represents a significant advancement in the field of chemical biology and medicinal chemistry. This compound, chemically known as N-Boc-pyrrolidine-2-carboxylic acid, has garnered considerable attention due to its versatile applications in the synthesis of biologically active molecules. The Boc (tert-butoxycarbonyl) protecting group attached to the pyrrolidine core enhances stability and reactivity, making it a valuable intermediate in drug development.

In recent years, the pharmaceutical industry has witnessed a surge in the use of heterocyclic compounds, particularly pyrrolidine derivatives, due to their broad spectrum of biological activities. Pyrrolidine scaffolds are integral to numerous pharmacophores found in drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The introduction of protecting groups like Boc into these molecules allows for selective functionalization, enabling chemists to design complex structures with high precision.

The synthesis of Boc-pyr-OH involves a series of well-established organic reactions that highlight its importance as a building block. The Boc group provides an amide-like functionality that can be selectively removed under mild acidic conditions, allowing for further derivatization. This characteristic makes it an indispensable tool in peptide synthesis and the construction of peptidomimetics, which mimic the biological activity of natural peptides while offering improved pharmacokinetic properties.

Recent studies have demonstrated the utility of Boc-pyr-OH in the development of novel therapeutic agents. For instance, researchers have employed this compound in the synthesis of small-molecule inhibitors targeting enzymes involved in cancer metabolism. The pyrrolidine moiety is particularly effective in binding to heme-containing proteins, such as cytochrome P450 enzymes, which play a crucial role in drug metabolism. By incorporating Boc-pyr-OH into these inhibitors, scientists have been able to achieve higher selectivity and potency.

Moreover, the application of computational chemistry and machine learning has further enhanced the use of Boc-pyr-OH in drug discovery. Advanced modeling techniques allow researchers to predict the binding affinity and metabolic stability of compounds containing this scaffold before they are synthesized. This approach has significantly reduced the time and cost associated with hit identification and lead optimization.

The role of protecting groups like Boc is not limited to medicinal chemistry; it also extends to materials science and catalysis. In catalytic applications, Boc-protected pyrrolidines serve as ligands for transition metals, facilitating various transformations such as cross-coupling reactions and hydrogenation. These reactions are essential for constructing complex molecular architectures with high efficiency.

The industrial production of Boc-pyr-OH adheres to stringent quality control measures to ensure consistency and purity. Manufacturers employ advanced purification techniques such as recrystallization and chromatography to isolate the compound from impurities. This commitment to quality ensures that researchers can rely on Boc-pyr-OH for their synthetic needs without compromising on performance.

In conclusion, the compound with CAS number 53100-44-0, known as Boc-pyr-OH, represents a cornerstone in modern chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate has enabled significant advancements in drug discovery and development. As research continues to uncover new applications for pyrrolidine derivatives, compounds like Boc-pyr-OH will undoubtedly remain at the forefront of innovation.